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Abstract
(10Z,13Z)-Nonadecadienoyl-CoA is a long-chain polyunsaturated fatty acyl-coenzyme A

molecule. While specific research on this particular isomer is limited, this guide provides a

comprehensive overview of its structure, and known properties based on available chemical

data. Furthermore, it details generalized experimental protocols and metabolic pathways

relevant to long-chain polyunsaturated fatty acyl-CoAs, offering a framework for researchers

investigating this and related molecules.

Chemical Structure and Properties
(10Z,13Z)-Nonadecadienoyl-CoA is an activated form of (10Z,13Z)-nonadecadienoic acid, a

19-carbon polyunsaturated fatty acid with two cis double bonds at the 10th and 13th carbon

positions. The coenzyme A (CoA) moiety is attached to the carboxyl group of the fatty acid via a

thioester bond.

Chemical Structure
The structure of (10Z,13Z)-Nonadecadienoyl-CoA consists of three parts: the

nonadecadienoyl group, the phosphopantetheine linker, and the adenosine 3',5'-bisphosphate

group.
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Physicochemical Properties
Quantitative data for (10Z,13Z)-Nonadecadienoyl-CoA and its corresponding free fatty acid

are summarized in the tables below. It is important to note that much of the data for the CoA

ester are predicted values.

Table 1: Physicochemical Properties of (10Z,13Z)-Nonadecadienoyl-CoA[1][2]

Property Value Source

Molecular Formula C40H68N7O17P3S PubChem[2]

Molecular Weight 1043.99 g/mol MedChemExpress[1]

Monoisotopic Mass 1043.3605 Da PubChem[2]

Predicted XlogP 1.7 PubChem[2]

Table 2: Predicted Collision Cross Section (CCS) Data for (10Z,13Z)-Nonadecadienoyl-CoA
Adducts[2]

Adduct m/z Predicted CCS (Å²)

[M+H]+ 1044.3678 301.6

[M+Na]+ 1066.3497 306.1

[M-H]- 1042.3532 300.8

[M+NH4]+ 1061.3943 302.1

[M+K]+ 1082.3237 298.1

Biological Role and Signaling Pathways
Specific biological functions and signaling pathways involving (10Z,13Z)-Nonadecadienoyl-
CoA have not been extensively documented in scientific literature. However, as a long-chain

polyunsaturated fatty acyl-CoA, it is presumed to be an intermediate in lipid metabolism. Fatty

acyl-CoAs are central molecules in cellular metabolism, serving as substrates for energy

production through β-oxidation, building blocks for the synthesis of complex lipids (e.g.,
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phospholipids, triglycerides, and sphingolipids), and as signaling molecules themselves or

precursors to signaling molecules.

The diagram below illustrates a generalized pathway for the metabolism of fatty acids, where a

molecule like (10Z,13Z)-Nonadecadienoyl-CoA would be an intermediate.

Generalized Fatty Acid Metabolism Pathway
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Caption: Generalized metabolic fate of a fatty acyl-CoA.

Experimental Protocols
Due to the lack of specific experimental protocols for (10Z,13Z)-Nonadecadienoyl-CoA, this

section provides a generalized workflow for the synthesis and analysis of long-chain

polyunsaturated fatty acyl-CoAs, which can be adapted by researchers.

Synthesis of Long-Chain Polyunsaturated Fatty Acyl-
CoAs
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The synthesis of a fatty acyl-CoA, such as (10Z,13Z)-Nonadecadienoyl-CoA, typically

involves the activation of the corresponding free fatty acid. A common laboratory method is the

mixed anhydride method.

Workflow for Synthesis:

General Workflow for Fatty Acyl-CoA Synthesis

Start with (10Z,13Z)-Nonadecadienoic Acid

Activation with Ethyl Chloroformate
in the presence of a base (e.g., Triethylamine)

Reaction with Coenzyme A (lithium salt)

Purification by Solid-Phase Extraction (SPE)
or High-Performance Liquid Chromatography (HPLC)

Characterization by Mass Spectrometry
and NMR Spectroscopy
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Caption: A generalized workflow for the chemical synthesis of a fatty acyl-CoA.
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Analysis of Long-Chain Polyunsaturated Fatty Acyl-
CoAs
The analysis of long-chain fatty acyl-CoAs from biological samples typically involves extraction,

purification, and detection by mass spectrometry coupled with liquid chromatography.

Workflow for Analysis:
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General Workflow for LC-MS/MS Analysis of Fatty Acyl-CoAs

Biological Sample (Tissue or Cells)

Extraction with an organic solvent mixture
(e.g., Isopropanol/Acetonitrile)

Solid-Phase Extraction (SPE)
to isolate acyl-CoAs

Liquid Chromatography (LC) Separation
(Reversed-Phase C18 column)

Tandem Mass Spectrometry (MS/MS) Detection
(e.g., using ESI in positive mode)

Data Analysis and Quantification
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Caption: A generalized workflow for the analysis of fatty acyl-CoAs from biological samples.
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Conclusion
(10Z,13Z)-Nonadecadienoyl-CoA represents a specific molecular entity within the broader

class of long-chain polyunsaturated fatty acyl-CoAs. While its direct biological significance

remains to be elucidated through dedicated research, its structural characteristics suggest a

role as an intermediate in lipid metabolism. The information and generalized protocols provided

in this guide are intended to serve as a foundational resource for scientists and researchers

interested in the study of this and other rare fatty acyl-CoA molecules, facilitating further

investigation into their properties and functions. The provided workflows for synthesis and

analysis can be adapted to enable the production of standards and the quantification of this

molecule in various biological contexts, which will be crucial for uncovering its potential roles in

health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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